5-Bromo-1-(4-(isopentyloxy)benzyl)indoline-2,3-dione
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Overview
Description
5-Bromo-1-(4-(isopentyloxy)benzyl)indoline-2,3-dione is a useful research compound. Its molecular formula is C20H20BrNO3 and its molecular weight is 402.288. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has focused on the synthesis and characterization of bromo-indoline dione derivatives for various applications. For instance, the independent synthesis of 5-hydroxytryptamine-4,7-dione, a neurocytotoxic product, from bromo-dimethoxybenzaldehyde showcases the potential of bromo-indoline derivatives in studying neurotoxicity and possibly designing neuroprotective agents (A. K. Sinhababu & R. Borchardt, 1988). Similarly, the synthesis of "5-Bromo-1-(4-bromophenyl)isatin" provides insights into the structural and crystallographic analysis, contributing to material science and molecular design (Gamal A. El-Hiti et al., 2018).
Antimicrobial Studies
Bromo-indoline dione derivatives have been explored for their antimicrobial properties. A study synthesized 1-(5-bromo-2-hydroxyphenyl)-3-(4- bromophenyl)-propane-1,3-dione and its transition metal complexes, revealing moderate to excellent antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (S. N. Sampal et al., 2018).
Catalysis and Chemical Transformations
Copper(II)-catalyzed synthesis of benzo[f]pyrido[1,2-a]indole-6,11-dione derivatives via naphthoquinone difunctionalization reaction demonstrates the use of bromo-indoline dione derivatives in facilitating complex chemical transformations, which is crucial in organic synthesis and pharmaceutical research (Yun Liu & Jinwei Sun, 2012).
Antimalarial and Phototoxicity Research
The synthesis of benzo[h]quinoline derivatives from bromo-indoline diones and their evaluation for antimalarial activity and phototoxicity offers a pathway to discovering new antimalarial drugs with minimized side effects (K. Rice, 1976).
Future Directions
Properties
IUPAC Name |
5-bromo-1-[[4-(3-methylbutoxy)phenyl]methyl]indole-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrNO3/c1-13(2)9-10-25-16-6-3-14(4-7-16)12-22-18-8-5-15(21)11-17(18)19(23)20(22)24/h3-8,11,13H,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIWATCJHCLYKOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(=O)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.